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Compound of Interest

Compound Name: BCATc Inhibitor 2

Cat. No.: B1663770 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling BCATc Inhibitor 2, a selective branched-chain

aminotransferase (BCATc) inhibitor used in neurodegenerative disease research.[1][2][3] The

following procedural guidance, operational plans, and disposal protocols are designed to foster

a secure research environment.

Chemical and Physical Properties
BCATc Inhibitor 2, with CAS number 406191-34-2, is a sulfonyl hydrazide compound.[4][5] Its

molecular formula is C16H10ClF3N2O4S.[4] While a Safety Data Sheet (SDS) indicates that

the substance is not classified as hazardous according to the Globally Harmonized System

(GHS), it is crucial to handle it with the care required for all laboratory chemicals.
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Property Value

CAS Number 406191-34-2

Molecular Formula C16H10ClF3N2O4S[4]

Purity ≥98%[5]

Solubility DMSO ≥ 200 mg/mL[4]

Storage

Store at 4°C, protected from light, in a dry,

sealed container.[4] For stock solutions, store at

-80°C for up to 6 months or -20°C for up to 1

month, protected from light.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is essential to ensure personal safety when handling any chemical substance.

[6] Although BCATc Inhibitor 2 is not classified as hazardous, the following PPE is

recommended as a standard laboratory practice to minimize exposure.[7]
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety glasses or goggles
Protects eyes from potential

splashes or aerosols.[6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact.[8]

Gloves should be inspected

before use and changed

regularly.[9]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.[7]

Respiratory Protection
Not generally required under

normal handling conditions

Use in a well-ventilated area. If

creating aerosols or weighing

fine powders, a fume hood

should be used.

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.[6]

Operational and Disposal Plans
Receiving and Storage: Upon receipt, inspect the container for any damage. Store the

compound according to the supplier's recommendations, typically at 4°C in a dry, sealed

container, away from light.[4] For long-term storage of stock solutions, -80°C is recommended.

[1]

Handling and Preparation of Solutions:

Always handle the compound in a well-ventilated area or a chemical fume hood, especially

when dealing with the solid form to avoid inhalation of any fine particles.

To prepare a stock solution, dissolve the compound in a suitable solvent such as DMSO.[4]

Avoid mouth pipetting.[9]

Wash hands thoroughly after handling.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://www.abmole.com/products/bcatc-inhibitor-2.html
https://www.medchemexpress.com/bcatc-inhibitor-2.html
https://www.abmole.com/products/bcatc-inhibitor-2.html
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[9] Seek

medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[9]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Minor Spills: For a small spill, wear appropriate PPE, absorb the spill with an inert material

(e.g., vermiculite, sand), and place it in a sealed container for disposal. Clean the spill area

with a suitable solvent.

Disposal Plan:

All chemical waste, including unused BCATc Inhibitor 2 and contaminated materials, should

be disposed of in accordance with local, state, and federal regulations.[10]

Do not dispose of down the drain.[11]

Collect waste in appropriately labeled, sealed containers.[12] Liquid and solid waste should

be kept separate.[12]

Experimental Workflow and Signaling Pathway
To ensure clarity and procedural adherence, the following diagrams illustrate a typical

experimental workflow for handling BCATc Inhibitor 2 and its known signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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